Cas no 2757959-09-2 (2-Thiaspiro[3.3]heptan-6-yl 4-methylbenzene-1-sulfonate)

• Product Name: 2-Thiaspiro[3.3]heptan-6-yl 4-methylbenzene-1-sulfonate
• CAS No: 2757959-09-2
• MF: C₁₃H₁₆O₃S₂
• MW: 284.394341468811
• CID: 6304671
• PubChem ID: 165871542
• Update Time: 2025-05-19

2-Thiaspiro[3.3]heptan-6-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2-thiaspiro[3.3]heptan-6-yl 4-methylbenzene-1-sulfonate
• EN300-37152603
• 2757959-09-2
• 2-Thiaspiro[3.3]heptan-6-yl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C13H16O3S2/c1-10-2-4-12(5-3-10)18(14,15)16-11-6-13(7-11)8-17-9-13/h2-5,11H,6-9H2,1H3
• InChI Key： XHNWKZJXHZYTCR-UHFFFAOYSA-N
• SMILES： S1CC2(C1)CC(C2)OS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 284.05408672g/mol
• Monoisotopic Mass: 284.05408672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77Ų

Additional information on 2-Thiaspiro[3.3]heptan-6-yl 4-methylbenzene-1-sulfonate

2-Thiaspiro[3.3]heptan-6-yl 4-methylbenzene-1-sulfonate (CAS No: 2757959-09-2)

The compound 2-Thiaspiro[3.3]heptan-6-yl 4-methylbenzene-1-sulfonate with CAS number 2757959-09-2 is a unique sulfur-containing organic compound that has garnered attention in the fields of organic synthesis and materials science. This compound is characterized by its spirocyclic structure, which consists of a seven-membered ring fused to a sulfur atom, and a sulfonate group attached to a methyl-substituted benzene ring. The combination of these structural features makes it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the potential of 2-Thiaspiro[3.3]heptan-6-yl 4-methylbenzene-1-sulfonate in the development of advanced materials, particularly in the synthesis of biodegradable polymers and high-performance composites. Researchers have demonstrated that the spirocyclic structure can significantly enhance the mechanical properties of polymers while maintaining their biocompatibility. This has opened new avenues for its application in biomedical engineering, such as tissue engineering scaffolds and drug delivery systems.

In addition to its material science applications, 2-Thiaspiro[3.3]heptan-6-yl 4-methylbenzene-1-sulfonate has shown promise in catalytic chemistry. The sulfonate group acts as an effective acid catalyst, facilitating various organic transformations, including esterifications and aldol reactions. Recent advancements in asymmetric catalysis have further expanded its utility, enabling the synthesis of chiral compounds with high enantioselectivity.

The synthesis of 2-Thiaspiro[3.3]heptan-6-yl 4-methylbenzene-1-sulfonate involves a multi-step process that combines spirocyclic formation with sulfonation techniques. Key steps include the formation of the spirocyclic core through intramolecular cyclization and subsequent functionalization with the sulfonate group via electrophilic substitution. These methods have been optimized in recent studies to improve yield and purity, making the compound more accessible for large-scale applications.

Furthermore, computational chemistry studies have provided deeper insights into the electronic properties and reactivity of 2-Thiaspiro[3.3]heptan-6-yl 4-methylbenzene-1-sulfonate. Density functional theory (DFT) calculations have revealed that the spirocyclic structure introduces unique electronic interactions that enhance its catalytic activity and stability under harsh reaction conditions.

In conclusion, 2-Thiaspiro[3.3]heptan-6-yl 4-methylbenzene-1-sulfonate (CAS No: 2757959-09-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its spirocyclic structure and functional groups make it an invaluable tool in organic synthesis, materials science, and catalysis. As research continues to uncover its potential, this compound is poised to play a significant role in advancing technological innovations and addressing challenges in modern chemistry.